Cas no 1736-96-5 (9-ethyl-6-(trifluoromethyl)purin-2-amine)

• Product Name: 9-ethyl-6-(trifluoromethyl)purin-2-amine
• CAS No: 1736-96-5
• MF: C₈H₈F₃N₅
• MW: 231.177830696106
• CID: 1358271
• PubChem ID: 249120
• Update Time: 2025-04-20

9-ethyl-6-(trifluoromethyl)purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-6-(trifluoromethyl)purin-2-amine
• AC1Q4K1Z
• AR-1H5575
• 9-ethyl-6-(trifluoromethyl)-9h-purin-2-amine
• AC1L6NS5
• AKOS000320391
• 9-ethyl-6-trifluoromethyl-9H-purin-2-ylamine
• CTK4D4736
• AG-K-88328
• 2-Amino-9-aethyl-6-trifluormethyl-purin
• NSC67093
• AC1Q4K1Z; AR-1H5575; 9-ethyl-6-(trifluoromethyl)-9h-purin-2-amine; AC1L6NS5; AKOS000320391; 9-ethyl-6-trifluoromethyl-9H-purin-2-ylamine; CTK4D4736; AG-K-88328; 2-Amino-9-aethyl-6-trifluormethyl-purin; NSC67093;
• DS-009360
• DTXSID70290158
• NSC-67093
• 1736-96-5

• Inchi： 1S/C8H8F3N5/c1-2-16-3-13-4-5(8(9,10)11)14-7(12)15-6(4)16/h3H,2H2,1H3,(H2,12,14,15)
• InChI Key： UTVHBFHLMHYGLL-UHFFFAOYSA-N
• SMILES： FC(C1=C2C(=NC(N)=N1)N(C=N2)CC)(F)F

Computed Properties

• Exact Mass: 231.07334
• Monoisotopic Mass: 231.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 402.3°C at 760 mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.625
• PSA: 69.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives